4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one
Overview
Description
“4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one” is a compound that contains a 1,2,4-triazole ring, which is a type of nitrogen-rich heterocyclic compound . These types of compounds are often studied for their energetic properties .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with other reagents. For example, in the synthesis of [(3-nitro-1H-1,2,4-triazol-1-yl)-NNO-azoxy]furazans, 1-amino-3-nitro-1H-1,2,4-triazole is reacted with 2,2,2-trifluoro-N-(4-nitrosofurazan-3-yl)acetamide in the presence of dibromoisocyanuric acid . The resulting compounds are then further modified to yield the final product .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one” would depend on its exact molecular structure. Similar compounds are known to be thermally stable, with decomposition onset temperatures ranging from 147–228 °C . They also exhibit acceptable densities (1.77–1.80 g/cm^3) and optimal oxygen balance .Scientific Research Applications
Pharmaceutical Applications
1,2,4-Triazole derivatives are prominent in pharmaceutical research due to their broad spectrum of biological activities. The nitro and triazole groups present in 4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one can potentially interact with biological systems, making it a candidate for drug development . These interactions could lead to the discovery of new therapeutic agents with antibacterial, antifungal, anti-inflammatory, and anticancer properties .
Agrochemical Research
In agrochemistry, triazole compounds like 4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one can be used to develop new pesticides and fungicides. Their ability to inhibit the growth of various plant pathogens makes them valuable for protecting crops and ensuring food security .
Materials Science
The structural robustness of triazole derivatives allows for their use in materials science, particularly in the development of high-performance polymers and coatings. The nitro group in 4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one could enhance the thermal stability and mechanical properties of these materials .
Energetic Materials
4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one: has potential applications in the field of energetic materials. Its high nitrogen content and the presence of an oxygen-rich nitro group make it a candidate for the synthesis of propellants and explosives with improved performance and stability .
Organic Catalysts
Triazole derivatives are known to act as ligands and catalysts in organic synthesis. The specific structure of 4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one could be utilized to catalyze various chemical reactions, potentially leading to more efficient and selective synthesis processes .
Environmental Monitoring
The reactivity of the nitro group in triazoles can be harnessed for environmental monitoring, particularly in the detection of heavy metals and pollutants4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one could be used to develop sensitive assays for the detection of contaminants in water and soil .
Mechanism of Action
properties
IUPAC Name |
4-(3-nitro-1,2,4-triazol-1-yl)butan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O3/c1-5(11)2-3-9-4-7-6(8-9)10(12)13/h4H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVOPQTRZSBLUNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCN1C=NC(=N1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40395689 |
Source
|
| Record name | 4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40395689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one | |
CAS RN |
60728-92-9 |
Source
|
| Record name | 4-(3-nitro-1H-1,2,4-triazol-1-yl)butan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40395689 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(3-Nitro-1H-1,2,4-triazol-1-yl)-2-butanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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